![molecular formula C₂₇H₂₃BrO₇ B1140259 Bromo 2,3,4-Tri-O-benzoyl-L-fucopyranose CAS No. 855662-12-3](/img/structure/B1140259.png)
Bromo 2,3,4-Tri-O-benzoyl-L-fucopyranose
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Bromo 2,3,4-Tri-O-benzoyl-L-fucopyranose, otherwise known as BTOF, is a carbohydrate molecule with a bromo functional group attached to the primary hydroxyl group of the sugar. It is an important compound in the field of carbohydrate chemistry and has a wide range of applications in both scientific research and lab experiments.
Scientific Research Applications
Drug Development
This compound serves as a building block in the development of potential drugs for treating various diseases . It plays a pivotal role in the biomedical industry for advancing therapeutic research .
Cancer Treatment
It is used in the development of potential drugs for treating cancer . The compound’s ability to synthesize complex carbohydrates can be leveraged to create targeted treatments for different types of cancer .
Diabetes Management
The compound is also used in the development of potential drugs for treating diabetes . Its role in carbohydrate synthesis can be crucial in creating treatments that help regulate blood sugar levels .
Inflammation Control
Bromo 2,3,4-Tri-O-benzoyl-L-fucopyranose is used in the development of drugs aimed at controlling inflammation . This can be particularly useful in managing chronic inflammatory diseases .
Carbohydrate Research
Given its role in the synthesis of complex carbohydrates , this compound is a valuable tool in carbohydrate research. It can help scientists understand the structure and function of carbohydrates in biological systems .
Biomedical Industry
Beyond its specific applications in drug development and research, this compound plays a general role in advancing the biomedical industry . Its versatility and wide range of applications make it a valuable resource in various biomedical research and development projects .
properties
IUPAC Name |
[(2S,3R,4R,5S)-4,5-dibenzoyloxy-6-bromo-2-methyloxan-3-yl] benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23BrO7/c1-17-21(33-25(29)18-11-5-2-6-12-18)22(34-26(30)19-13-7-3-8-14-19)23(24(28)32-17)35-27(31)20-15-9-4-10-16-20/h2-17,21-24H,1H3/t17-,21+,22+,23-,24?/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNQXFYBHGDPZCZ-QTDWSHGNSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(C(C(O1)Br)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@H]([C@H]([C@@H](C(O1)Br)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23BrO7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
539.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bromo 2,3,4-Tri-O-benzoyl-L-fucopyranose |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.